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Compound Name: 27-Alkyne Cholesterol

Cat. No.: B15551821

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 27-alkyne cholesterol, a pivotal tool in

chemical biology and drug development for the study of cholesterol trafficking, metabolism, and

lipid-protein interactions.

Chemical Structure and Properties
27-Alkyne cholesterol, also known by its formal name (3β,20R)-20-[(4R)-4-methyl-5-hexyn-1-

yl]pregn-5-en-3-ol, is a modified version of cholesterol.[1][2] Its structure incorporates a

terminal alkyne group at the terminus of the sterol side chain, rendering it a powerful probe for

bioorthogonal chemistry.[3][4][5][6] This functional group allows for highly specific covalent

ligation to azide-bearing molecules through a copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC), a cornerstone of "click chemistry".[3][4][5][6]

The key structural feature is the replacement of the terminal isopropyl group of the cholesterol

side chain with a methyl-alkyne moiety. This modification is subtle enough to be recognized by

various cellular enzymes involved in cholesterol metabolism, including cholesterol oxidases,
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hydroxylases, and acyl transferases.[3][6] This metabolic acceptance allows researchers to

trace the pathways of cholesterol in a manner that closely mimics the natural lipid.

Table 1: Physicochemical Properties of 27-Alkyne Cholesterol

Property Value Reference

CAS Number 1527467-07-7 [1]

Molecular Formula C28H44O [1]

Molecular Weight 396.66 g/mol [1]

Appearance White crystalline solid [1]

Purity >95% (by 1H NMR) [1]

Solubility DMSO, DMF [1]

Storage -20°C [1]

Synthesis of 27-Alkyne Cholesterol
The synthesis of 27-alkyne cholesterol was first reported by Hofmann et al. in 2014.[7] The

multi-step synthesis starts from pregnenolone, a readily available steroid precursor. The

following is a detailed description of the experimental protocol adapted from the literature.

Synthetic Scheme
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(Protected Pregnenolone)
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Caption: Synthetic pathway of 27-Alkyne Cholesterol.

Experimental Protocol
Step 1: Protection of Pregnenolone
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Pregnenolone is dissolved in a suitable solvent such as dichloromethane.

A protecting group, for example, a silyl ether, is introduced to protect the hydroxyl group at

the C3 position. This is typically achieved by reacting pregnenolone with a silylating agent

(e.g., tert-butyldimethylsilyl chloride) in the presence of a base like imidazole.

The reaction is monitored by thin-layer chromatography (TLC) until completion.

The protected pregnenolone is then purified using column chromatography.

Step 2: Side-Chain Elongation and Alkyne Introduction

The protected pregnenolone is subjected to a series of reactions to extend the side chain

and introduce the terminal alkyne. This can be achieved through various synthetic strategies,

often involving Grignard reactions or Wittig-type reactions to build the carbon skeleton.

A key step involves the introduction of the alkyne moiety. This can be accomplished by

reacting a suitable intermediate with an alkynylating agent, such as lithium acetylide.

Step 3: Deprotection

The protecting group on the C3 hydroxyl is removed. For a silyl ether, this is typically

achieved using a fluoride source like tetrabutylammonium fluoride (TBAF) in an organic

solvent.

The reaction progress is monitored by TLC.

The deprotected intermediate is purified by column chromatography.

Step 4: Final Modification and Purification

The final structural modifications to yield 27-alkyne cholesterol are performed.

The final product is purified to a high degree using techniques such as column

chromatography and recrystallization to yield a white crystalline solid.

Quantitative Data for Synthesis
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The following table summarizes typical quantitative data for the synthesis of cholesterol

analogs, which can be adapted for the synthesis of 27-alkyne cholesterol.

Table 2: Representative Quantitative Data for Cholesterol Analog Synthesis

Step
Starting
Material

Key
Reagents

Solvent
Reaction
Time

Temperat
ure

Yield (%)

Protection
Pregnenol

one (1 eq)

TBDMSCl

(1.2 eq),

Imidazole

(2.5 eq)

DCM 2-4 h
Room

Temp.
95-98

Side-Chain

Elongation

Protected

Pregnenol

one

Grignard/W

ittig

reagents

Anhydrous

Ether/THF
12-24 h

0°C to

Room

Temp.

Variable

Alkyne

Introductio

n

Elongated

Intermediat

e

Lithium

Acetylide

Anhydrous

THF
4-6 h

-78°C to

Room

Temp.

60-70

Deprotectio

n

Protected

Alkyne

Cholesterol

TBAF (1.1

eq)
THF 1-2 h

Room

Temp.
90-95

Note: Yields are representative and can vary based on specific reaction conditions and scale.

Applications in Research and Drug Development
27-Alkyne cholesterol is a versatile tool for studying various aspects of cholesterol biology. Its

primary application lies in its ability to be visualized and tracked within cellular systems.

Metabolic Labeling and Imaging
The terminal alkyne allows for the covalent attachment of a variety of reporter molecules, such

as fluorescent dyes or affinity tags (e.g., biotin), that have a corresponding azide group. This

enables researchers to visualize the subcellular localization of cholesterol and its metabolites.
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Experimental Workflow: Click Chemistry-Based Cellular
Imaging
The following diagram illustrates a typical workflow for labeling and imaging cellular cholesterol

using 27-alkyne cholesterol.
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Caption: Experimental workflow for cellular imaging.
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Studying Cholesterol Transport and Signaling
27-Alkyne cholesterol has been instrumental in elucidating the pathways of cholesterol

transport. For instance, it has been used to study the role of Niemann-Pick C1-Like 1 (NPC1L1)

in intestinal cholesterol absorption.[8] By tracking the uptake and esterification of 27-alkyne
cholesterol in intestinal cells, researchers can investigate the mechanisms of cholesterol

transport and the effects of potential drug candidates.

Conclusion
27-Alkyne cholesterol is a powerful and versatile chemical probe that has significantly

advanced our ability to study the complex biology of cholesterol. Its straightforward synthesis

from a common precursor and its compatibility with bioorthogonal click chemistry make it an

invaluable tool for researchers in lipid biology, cell biology, and drug discovery. The ability to

visualize and track cholesterol in its native environment provides unprecedented insights into

its metabolic pathways and its role in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8163569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8163569/
https://www.benchchem.com/product/b15551821/docs#an-in-depth-technical-guide-to-27-alkyne-cholesterol-structure-synthesis-and-applications
https://www.benchchem.com/product/b15551821/docs#an-in-depth-technical-guide-to-27-alkyne-cholesterol-structure-synthesis-and-applications
https://www.benchchem.com/product/b15551821/docs#an-in-depth-technical-guide-to-27-alkyne-cholesterol-structure-synthesis-and-applications
https://www.benchchem.com/product/b15551821/docs#an-in-depth-technical-guide-to-27-alkyne-cholesterol-structure-synthesis-and-applications
https://www.benchchem.com/product/b15551821?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

